Cas no 884504-69-2 (4-(3-Pyridinyl)-1H-1,2,3-triazole-5-carbonitrile)

• Product Name: 4-(3-Pyridinyl)-1H-1,2,3-triazole-5-carbonitrile
• CAS No: 884504-69-2
• MF: C₈H₅N₅
• MW: 171.158799886703
• MDL: MFCD00169915
• CID: 1073497
• PubChem ID: 6414426
• Update Time: 2025-04-20

4-(3-Pyridinyl)-1H-1,2,3-triazole-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(3-Pyridyl)-1H-1,2,3-triazole-5-carbonitrile
• DTXSID501237716
• 5-(pyridin-3-yl)-1H-1,2,3-triazole-4-carbonitrile
• SCHEMBL1250789
• SB53957
• AKOS006282752
• Z1198266715
• MS-6042
• AKOS005110231
• CS-0269324
• EN300-110968
• MFCD00169915
• 5-pyridin-3-yl-2H-triazole-4-carbonitrile
• 884504-69-2
• 4-(pyridin-3-yl)-1H-1,2,3-triazole-5-carbonitrile
• 4-(3-pyridinyl)-1H-1,2,3-triazole-5-carbonitrile
• 5-(pyridin-3-yl)-2H-1,2,3-triazole-4-carbonitrile
• 4-(3-Pyridinyl)-1H-1,2,3-triazole-5-carbonitrile

• MDL： MFCD00169915
• Inchi： 1S/C8H5N5/c9-4-7-8(12-13-11-7)6-2-1-3-10-5-6/h1-3,5H,(H,11,12,13)
• InChI Key： XRTPBPLIVYBPJL-UHFFFAOYSA-N
• SMILES： N1=C(C(C#N)=NN1)C1C=NC=CC=1

Computed Properties

• Exact Mass: 171.05449518g/mol
• Monoisotopic Mass: 171.05449518g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 78.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridyltriazoles Pyridyl-1,2,3-triazoles